Cas no 20011-90-9 (5H,7H-Dibenzob,dazepin-6-one)

• Product Name: 5H,7H-Dibenzob,dazepin-6-one
• CAS No: 20011-90-9
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD11847160
• CID: 832575
• PubChem ID: 11367798
• Update Time: 2025-04-19

5H,7H-Dibenzob,dazepin-6-one Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenzo[b,d]azepin-6(7H)-one
• 5H,7H-Dibenzo[b,d]azepin-6-one
• 5,7-dihydrobenzo[d][1]benzazepin-6-one
• 6H-Dibenz[b,d]azepin-6-one, 5,7-dihydro-
• 5,7-dihydro-6H-dibenz[b,d]azepin-6-one
• 5,7-Dihydro-6H-dibenz<b,d>azepin-6-on
• 5,7-dihydro-benzo[d][3]benzazepin-6-one
• 5,7-Dihydro-dibenz[b,d]azepin-6-on
• 5,7-dihydro-dibenz[b,d]azepin-6-one
• QC-8198
• 5,7-dihydro-6H-dibenzo[b,d]azepin-6-one
• XENVIBFIIPSBJW-UHFFFAOYSA-N
• 3340AH
• 5H-Dibenzo[b,d]azepine-6(7H)-one
• 6H-Dibenz[b,d]azepin-6-one,5,7-dihydro-
• F
• Z2301438419
• 10,11-DIHYDRO-5H-BENZO[E]PYRR
• 5H,7H-Dibenzob,dazepin-6-one

• MDL： MFCD11847160
• Inchi： 1S/C14H11NO/c16-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)15-14/h1-8H,9H2,(H,15,16)
• InChI Key： XENVIBFIIPSBJW-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 209.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.10000
• LogP: 2.98620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines